Ethyl 4,5-dioxo-4,5-dihydro-1H-imidazole-2-carboxylate

• IUPAC Name: ethyl 4,5-dioxo-1H-imidazole-2-carboxylate
• InChI: InChI=1S/C6H6N2O4/c1-2-12-6(11)3-7-4(9)5(10)8-3/h2H2,1H3,(H,7,8,9,10)
• InChI Key: YCOVWUQBIPGHFL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC(=O)C(=O)N1
• Molecular Formula: C6H6N2O4
• Molecular Weight: 170.12 g/mol

Description

Ethyl 4,5-dioxo-4,5-dihydro-1H-imidazole-2-carboxylate is a derivative of imidazole. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Synthesis Analysis

Imidazole derivatives, including Ethyl 4,5-dioxo-4,5-dihydro-1H-imidazole-2-carboxylate, can be synthesized through various methods. For example, Fang et al. reported a novel protocol for the cyclization of amido-nitriles to form disubstituted imidazoles. The reaction conditions were mild enough for the inclusion of a variety of functional groups including, arylhalides as well as aromatic and saturated heterocycles.

Molecular Structure Analysis

The molecular structure of Ethyl 4,5-dioxo-4,5-dihydro-1H-imidazole-2-carboxylate is based on the imidazole core, which is a five-membered heterocyclic ring containing three carbon atoms, two nitrogen atoms, and two double bonds.

Chemical Reactions Analysis

Imidazole derivatives, including Ethyl 4,5-dioxo-4,5-dihydro-1H-imidazole-2-carboxylate, are key components to functional molecules that are used in a variety of everyday applications. They are utilized in a diverse range of applications, from traditional applications in pharmaceuticals and agrochemicals to emerging research into dyes for solar cells and other optical applications, functional materials, and catalysis.

Future Directions

The future directions of research on Ethyl 4,5-dioxo-4,5-dihydro-1H-imidazole-2-carboxylate and other imidazole derivatives could involve the development of novel methods for the regiocontrolled synthesis of substituted imidazoles due to their broad range of applications. This is due to the preponderance of applications to which this important heterocycle is being deployed.